Cas no 1704073-25-5 (1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate)

• Product Name: 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate
• CAS No: 1704073-25-5
• MF: C₁₄H₁₆BrF₂NO₂
• MW: 348.183150291443
• MDL: MFCD28400329
• CID: 4703460
• Update Time: 2025-06-14

1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate
• AM88035
• 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate

• MDL： MFCD28400329
• Inchi： 1S/C14H16BrF2NO2/c1-9(19)20-11-4-6-18(7-5-11)13-3-2-10(14(16)17)8-12(13)15/h2-3,8,11,14H,4-7H2,1H3
• InChI Key： LBVCIHOKEFSRIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C=CC=1N1CCC(CC1)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Topological Polar Surface Area: 29.5

Additional information on 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate

Comprehensive Overview of 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate (CAS No. 1704073-25-5)

In the realm of organic chemistry and pharmaceutical research, 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate (CAS No. 1704073-25-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a piperidine core with a difluoromethyl and bromophenyl moiety, making it a versatile intermediate in drug discovery and material science. Researchers are increasingly focusing on its potential applications, particularly in the development of novel therapeutic agents and advanced materials.

The structural complexity of 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate offers multiple sites for chemical modification, which is a key reason for its growing popularity in synthetic chemistry. The presence of a bromine atom at the 2-position of the phenyl ring and a difluoromethyl group at the 4-position provides opportunities for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, a topic frequently searched by chemists and researchers in academic and industrial settings.

One of the most discussed topics in recent years is the role of fluorinated compounds in medicinal chemistry. The difluoromethyl group in 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate is particularly noteworthy due to its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. This aligns with the increasing demand for fluorine-containing pharmaceuticals, a trend driven by their enhanced bioavailability and target selectivity. Searches for "fluorine in drug design" or "difluoromethyl group applications" have surged, reflecting the scientific community's interest in this area.

Another aspect of 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate that garners attention is its potential as a building block in the synthesis of piperidine derivatives. Piperidine scaffolds are ubiquitous in pharmaceuticals, featuring in drugs targeting central nervous system (CNS) disorders, cardiovascular diseases, and more. The acetate group in this compound further enhances its utility, allowing for easy deprotection or transformation into other functional groups. This versatility makes it a valuable asset in combinatorial chemistry and high-throughput screening, topics frequently explored in modern drug discovery.

From an industrial perspective, the scalability of synthesizing 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate is a critical consideration. Recent advancements in green chemistry and catalytic processes have made it possible to produce such compounds with higher efficiency and lower environmental impact. Searches for "sustainable synthesis of bromophenyl derivatives" or "catalysis in fluorinated compound production" highlight the industry's shift toward eco-friendly methodologies. This compound, with its balanced reactivity and stability, serves as an excellent candidate for optimizing these processes.

In conclusion, 1-(2-Bromo-4-(difluoromethyl)phenyl)piperidin-4-yl acetate (CAS No. 1704073-25-5) stands at the intersection of innovation and practicality. Its structural attributes, combined with the growing demand for fluorinated and piperidine-based compounds, position it as a key player in contemporary chemical research. Whether in drug development, material science, or sustainable synthesis, this molecule continues to inspire new avenues of exploration, answering the pressing questions of today's scientific community.